Cas no 99282-58-3 (1H-Imidazole-5-butanoic acid methyl ester)

• Product Name: 1H-Imidazole-5-butanoic acid methyl ester
• CAS No: 99282-58-3
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 1123664
• PubChem ID: 11805147
• Update Time: 2025-04-20

1H-Imidazole-5-butanoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-butanoic acid methyl ester
• A852521
• 99282-58-3
• SCHEMBL13262678
• DTXSID40902559
• NoName_3079
• imidazole, 4-(3-methoxycarbonylpropyl)-

• Inchi： 1S/C8H12N2O2/c1-12-8(11)4-2-3-7-5-9-6-10-7/h5-6H,2-4H2,1H3,(H,9,10)
• InChI Key： BUOSLCODVPKNHD-UHFFFAOYSA-N
• SMILES： O(C)C(CCCC1=CN=CN1)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55Ų